Cas no 111954-31-5 (2-Thiopheneethanamine,N-methylene-)

• Product Name: 2-Thiopheneethanamine,N-methylene-
• CAS No: 111954-31-5
• MF: C₇H₉NS
• MW: 139.218060255051
• CID: 98477
• PubChem ID: 11126336
• Update Time: 2025-04-18

2-Thiopheneethanamine,N-methylene- Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneethanamine,N-methylene-
• N-(2-thiophen-2-ylethyl)methanimine
• N-methylene-2-Thiopheneethanamine
• ACMC-20mf5w
• AG-D-30733
• CTK4A7587
• I14-32407
• N-methylene-2-(2-thienyl)ethanamine
• N-methylene-2-(thien-2-yl)ethanamine
• SureCN7510225
• N-[2-(Thiophen-2-yl)ethyl]methanimine
• AKOS015909703
• LNZVDLUCJVLNLA-UHFFFAOYSA-N
• FT-0769252
• DTXSID60456064
• AC-8967
• N-Methylene-2-(thiophen-2-yl)ethanamine
• 111954-31-5
• SCHEMBL7510225

• Inchi： 1S/C7H9NS/c1-8-5-4-7-3-2-6-9-7/h2-3,6H,1,4-5H2
• InChI Key： LNZVDLUCJVLNLA-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CCN=C

Computed Properties

• Exact Mass: 139.04557046g/mol
• Monoisotopic Mass: 139.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 1.03±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 222.5±42.0 ºC (760 Torr),
• Flash Point: 88.3±27.9 ºC,
• Solubility: Very slightly soluble (0.35 g/l) (25 º C),
• PSA: 40.60000
• LogP: 1.99120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds